Cas no 606921-23-7 (1-Pentacenamine, 4-nitro-)

1-Pentacenamine, 4-nitro- structure
1-Pentacenamine, 4-nitro- structure
Product Name:1-Pentacenamine, 4-nitro-
CAS No:606921-23-7
MF:C22H14N2O2
MW:338.358765125275
CID:1625006
Update Time:2024-09-13

1-Pentacenamine, 4-nitro- Chemical and Physical Properties

Names and Identifiers

    • 1-Pentacenamine, 4-nitro-
    • Inchi: 1S/C22H14N2O2/c23-21-5-6-22(24(25)26)20-12-18-10-16-8-14-4-2-1-3-13(14)7-15(16)9-17(18)11-19(20)21/h1-12H,23H2
    • InChI Key: GBQDZSBRDCBNGR-UHFFFAOYSA-N
    • SMILES: C1=C([N+]([O-])=O)C2=CC3=CC4=CC5=CC=CC=C5C=C4C=C3C=C2C(N)=C1

Computed Properties

  • Exact Mass: 338.10562

Experimental Properties

  • Density: 1.409±0.06 g/cm3(Predicted)
  • Boiling Point: 671.3±35.0 °C(Predicted)
  • PSA: 69.16
  • pka: -0.19±0.30(Predicted)
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